Cas no 90389-33-6 (Benzenemethanamine, 3,5-difluoro-N-pentyl-)

• Product Name: Benzenemethanamine, 3,5-difluoro-N-pentyl-
• CAS No: 90389-33-6
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 2812135
• PubChem ID: 457615
• Update Time: 2025-04-21

Benzenemethanamine, 3,5-difluoro-N-pentyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID70238151
• 90390-32-2
• 90389-33-6
• CHEMBL1183001
• Benzenemethanamine, 3,5-difluoro-N-pentyl-

• Inchi： 1S/C12H17F2N/c1-2-3-4-5-15-9-10-6-11(13)8-12(14)7-10/h6-8,15H,2-5,9H2,1H3
• InChI Key： KOSOXXSXHGLZLE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CNCCCCC)F

Computed Properties

• Exact Mass: 213.13290587Da
• Monoisotopic Mass: 213.13290587Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų